Cas no 66349-80-2 (Bis(isopropylcyclopentadienyl)hafniumdichloride)

• Product Name: Bis(isopropylcyclopentadienyl)hafniumdichloride
• CAS No: 66349-80-2
• MF: C₁₆H₂₂Cl₂Hf
• MW: 463.741888523102
• MDL: MFCD01863548
• CID: 58462
• PubChem ID: 73882622
• Update Time: 2025-05-19

Bis(isopropylcyclopentadienyl)hafniumdichloride Chemical and Physical Properties

Names and Identifiers

• Bis(isopropylcyclopentadienyl)hafnium dichloride
• hafnium(4+),2-propan-2-ylcyclopenta-1,3-diene,dichloride
• [Hf(η-C5H4i-Pr)2Cl2]
• AG-G-50262
• CTK2F1742
• DTXSID00624806
• Hafnium chloride 2-(propan-2-yl)cyclopenta-1,3-dien-1-ide (1/2/2)
• 66349-80-2
• Bis(isopropylcyclopentadienyl)hafniumdichloride

• MDL： MFCD01863548
• Inchi： 1S/2C8H11.2ClH.Hf/c2*1-7(2)8-5-3-4-6-8;;;/h2*3,5,7H,4H2,1-2H3;2*1H;/q2*-1;;;+4/p-2
• InChI Key： JLBDCKZHXIMIPW-UHFFFAOYSA-L
• SMILES： [Hf+4].[Cl-].[Cl-].C(C)(C)C1=[C-]CC=C1.C(C)(C)C1=[C-]CC=C1

Computed Properties

• Exact Mass: 464.05600
• Monoisotopic Mass: 464.05642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 126-128 ºC
• PSA: 0.00000
• LogP: 5.47440
• Sensitiveness: moisture sensitive
• Solubility: Not determined

Bis(isopropylcyclopentadienyl)hafniumdichloride Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on Bis(isopropylcyclopentadienyl)hafniumdichloride

Comprehensive Overview of Bis(isopropylcyclopentadienyl)hafniumdichloride (CAS No. 66349-80-2)

Bis(isopropylcyclopentadienyl)hafniumdichloride (CAS No. 66349-80-2) is a highly specialized organometallic compound that has garnered significant attention in advanced materials science and catalysis. This compound, often abbreviated as HfCp2Cl2 (where Cp denotes cyclopentadienyl), is a hafnium-based precursor widely utilized in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes. Its unique molecular structure, featuring two isopropylcyclopentadienyl ligands, enhances its thermal stability and reactivity, making it indispensable for thin-film applications in semiconductors and optoelectronics.

The growing demand for high-performance materials in the electronics industry has propelled research into hafnium-containing compounds. Bis(isopropylcyclopentadienyl)hafniumdichloride is particularly valued for its ability to form hafnium oxide (HfO2) films, which are critical for next-generation transistors and memory devices. These films exhibit high dielectric constants and excellent thermal stability, addressing key challenges in miniaturizing electronic components. Recent studies highlight its role in enabling 3D NAND flash memory and FinFET technologies, aligning with industry trends toward smaller, faster, and more energy-efficient devices.

From a synthetic chemistry perspective, Bis(isopropylcyclopentadienyl)hafniumdichloride is synthesized via the reaction of hafnium tetrachloride (HfCl4) with isopropylcyclopentadienyl sodium. The introduction of isopropyl groups on the cyclopentadienyl rings significantly modifies the compound's steric and electronic properties, optimizing its performance in deposition processes. Researchers are also exploring its potential in homogeneous catalysis, where its Lewis acidity and ligand mobility could facilitate innovative organic transformations.

Environmental and safety considerations are paramount when handling organohafnium compounds. While Bis(isopropylcyclopentadienyl)hafniumdichloride is not classified as hazardous under standard regulations, proper storage under inert atmospheres (e.g., argon or nitrogen) is essential to prevent degradation. The compound's moisture sensitivity necessitates the use of glovebox techniques or Schlenk lines during manipulation, reflecting broader industry practices for air-sensitive materials.

In the context of sustainable technology, Bis(isopropylcyclopentadienyl)hafniumdichloride contributes to the development of energy-efficient devices. Its application in high-k dielectrics reduces leakage currents in microprocessors, directly impacting power consumption in data centers and mobile devices—a topic of intense interest given global efforts to curb carbon emissions. Furthermore, its role in flexible electronics aligns with the rise of wearable technology and IoT devices, addressing user queries about "materials for bendable screens" and "eco-friendly semiconductors."

Market analysts project steady growth for hafnium-based precursors, driven by the expansion of the semiconductor industry in Asia-Pacific regions and advancements in 5G infrastructure. Bis(isopropylcyclopentadienyl)hafniumdichloride is poised to remain a key player, with patent filings highlighting novel deposition methods and ligand modifications to enhance film uniformity. As AI and machine learning accelerate materials discovery, computational studies of this compound's decomposition pathways may further refine its industrial applications.

To summarize, Bis(isopropylcyclopentadienyl)hafniumdichloride (CAS No. 66349-80-2) exemplifies the intersection of fundamental chemistry and cutting-edge technology. Its versatility in thin-film deposition, coupled with ongoing innovations in ligand design, ensures its relevance in addressing contemporary challenges in electronics and beyond. For researchers and engineers, understanding its properties and applications is crucial for leveraging its full potential in the era of smart materials and green manufacturing.